Cas no 156782-67-1 (1-Piperidinecarboxylic acid, 4-hydroxy-4-(4-methoxyphenyl)-,phenylmethyl ester)

• Product name: 1-Piperidinecarboxylic acid, 4-hydroxy-4-(4-methoxyphenyl)-,phenylmethyl ester
• CAS No: 156782-67-1
• MF: C₂₀H₂₃NO₄
• MW: 341.40092
• CID: 1332211
• PubChem ID: 22097666

1-Piperidinecarboxylic acid, 4-hydroxy-4-(4-methoxyphenyl)-,phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-hydroxy-4-(4-methoxyphenyl)-,phenylmethyl ester
• 156782-67-1
• EN300-12636646
• N-Benzyloxycarbonyl-4-hydroxy-4-(4-methoxyphenyl)piperidine
• JJGADYRQSKDUOF-UHFFFAOYSA-N
• SCHEMBL8315425
• benzyl 4-hydroxy-4-(4-methoxyphenyl)piperidine-1-carboxylate

• Inchi： InChI=1S/C20H23NO4/c1-24-18-9-7-17(8-10-18)20(23)11-13-21(14-12-20)19(22)25-15-16-5-3-2-4-6-16/h2-10,23H,11-15H2,1H3
• InChI Key： JJGADYRQSKDUOF-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C2(CCN(CC2)C(=O)OCC3=CC=CC=C3)O

Computed Properties

• Exact Mass: 341.16279
• Monoisotopic Mass: 341.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 59